Cas no 629658-35-1 (L-Alanine, L-alanyl-L-glutaminyl-L-prolyl-L-alanyl-L-methionyl-)

• Product Name: L-Alanine, L-alanyl-L-glutaminyl-L-prolyl-L-alanyl-L-methionyl-
• CAS No: 629658-35-1
• MF: C₂₄H₄₁N₇O₈S
• MW: 587.689444303513
• CID: 427951
• PubChem ID: 71381616
• Update Time: 2025-04-19

L-Alanine, L-alanyl-L-glutaminyl-L-prolyl-L-alanyl-L-methionyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, L-alanyl-L-glutaminyl-L-prolyl-L-alanyl-L-methionyl-
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-5-amino-2-[[(2S)-2-aminopropanoyl]amino]-5-oxopentanoyl]pyrrolidine-2-carbonyl]amino]propanoyl]amino]-4-methylsulfanylbutanoyl]amino]propanoic acid
• L-Alanyl-L-glutaminyl-L-prolyl-L-alanyl-L-methionyl-L-alanine
• DTXSID90804054
• 629658-35-1

• Inchi： 1S/C24H41N7O8S/c1-12(25)19(33)30-16(7-8-18(26)32)23(37)31-10-5-6-17(31)22(36)27-13(2)20(34)29-15(9-11-40-4)21(35)28-14(3)24(38)39/h12-17H,5-11,25H2,1-4H3,(H2,26,32)(H,27,36)(H,28,35)(H,29,34)(H,30,33)(H,38,39)/t12-,13-,14-,15-,16-,17-/m0/s1
• InChI Key： RPROADBYEGOJSV-UYLCUJDWSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(=O)O)C)=O)NC([C@H](C)NC([C@@H]1CCCN1C([C@H](CCC(N)=O)NC([C@H](C)N)=O)=O)=O)=O

Computed Properties

• Exact Mass: 587.27403
• Monoisotopic Mass: 587.27373247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 16
• Complexity: 966
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6
• Topological Polar Surface Area: 268Ų

Experimental Properties

• PSA: 243.12